BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Analysis of 6-Chloro-3-
nitropicolinamide and Structurally Related
Compounds

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Chloro-3-nitropicolinamide

Cat. No.: B061469

For Researchers, Scientists, and Drug Development Professionals: A guide to the
characterization and potential applications of 6-Chloro-3-nitropicolinamide and its analogs, 6-
Chloronicotinamide and 6-Chloro-3-methylpicolinamide.

This guide provides a comparative overview of the characterization data for 6-Chloro-3-
nitropicolinamide and two structurally related alternatives: 6-Chloronicotinamide and 6-
Chloro-3-methylpicolinamide. The information is intended to assist researchers in selecting
appropriate molecules for their studies in areas such as medicinal chemistry, drug discovery,
and materials science. Picolinamide derivatives have garnered significant interest due to their
diverse biological activities, including roles as enzyme inhibitors and potential anticancer
agents.[1][2][3][4][5]

Physicochemical Properties

A summary of the key physicochemical properties of 6-Chloro-3-nitropicolinamide and its
selected alternatives is presented in Table 1. This data is essential for understanding the
solubility, stability, and potential bioavailability of these compounds.
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CAS Number 171178-21-5 6271-78-9 1446408-24-7[6]
Molecular Formula CeH4CIN3Os CeHsCIN20 C7H7CIN20][6]
Molecular Weight 201.57 g/mol 156.57 g/mol 170.60 g/mol [6]
Melting Point Not available 210-212 °C Not available
Appearance Not available Powder Not available

Spectroscopic Characterization

Detailed spectroscopic data is crucial for the unambiguous identification and quality control of
chemical compounds. While complete experimental spectra for 6-Chloro-3-nitropicolinamide
are not readily available in the public domain, predicted data and information for similar
structures can provide valuable insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules.
Predicted *H NMR data for a closely related compound, 6-Chloro-3-nitropicolinonitrile, suggests
the presence of two aromatic protons, which would be expected for the picolinamide structure
as well.

¢ H NMR: Detailed experimental tH NMR data for 6-Chloro-3-nitropicolinamide is not
currently available.

¢ 13C NMR: Detailed experimental 3C NMR data for 6-Chloro-3-nitropicolinamide is not
currently available.

For the alternatives, while specific experimental spectra are not provided here, commercial
suppliers of 6-Chloro-3-methylpicolinamide indicate the availability of NMR, HPLC, and LC-MS
data upon request.[7]

Infrared (IR) Spectroscopy
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IR spectroscopy provides information about the functional groups present in a molecule. The IR
spectrum of a picolinamide would be expected to show characteristic absorption bands for the
amide N-H stretching, carbonyl C=0 stretching, and aromatic C-H and C=C stretching
vibrations.

e IR (KBr, cm™1): Specific experimental IR data for 6-Chloro-3-nitropicolinamide is not

currently available.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a
compound. The mass spectrum of 6-Chloro-3-nitropicolinamide would show a molecular ion
peak corresponding to its molecular weight, as well as characteristic fragmentation patterns.

» MS (m/z): Specific experimental mass spectral data for 6-Chloro-3-nitropicolinamide is not
currently available.

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of these compounds are
essential for reproducibility. While a specific, validated protocol for 6-Chloro-3-
nitropicolinamide is not detailed in publicly accessible literature, a general synthetic approach
can be inferred from related preparations.

General Synthesis of Substituted Picolinamides

A common method for the synthesis of picolinamides involves the amidation of the
corresponding picolinic acid. This can be achieved by first converting the carboxylic acid to a
more reactive species, such as an acid chloride or an activated ester, followed by reaction with
ammonia or an appropriate amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitropicolinamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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